[(Z)-[1-[(2,4-dichlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 2,2-dimethylpropanoate

• IUPAC Name: [(Z)-[1-[(2,4-dichlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 2,2-dimethylpropanoate
• InChI: InChI=1S/C20H18Cl2N2O3/c1-20(2,3)19(26)27-23-17-14-6-4-5-7-16(14)24(18(17)25)11-12-8-9-13(21)10-15(12)22/h4-10H,11H2,1-3H3/b23-17-
• InChI Key: WHKUFHJPDOTYIN-QJOMJCCJSA-N
• Canonical SMILES: CC(C)(C)C(=O)ON=C1C2=CC=CC=C2N(C1=O)CC3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: CC(C)(C)C(=O)O/N=C\1/C2=CC=CC=C2N(C1=O)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H18Cl2N2O3
• Molecular Weight: 405.3 g/mol

Description

[(Z)-[1-[(2,4-dichlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C20H18Cl2N2O3 and its molecular weight is 405.28. The purity is usually 95%.
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Scientific Research Applications

Antituberculosis Activity of Organotin Complexes

Organotin complexes, including those with 2,4-dichlorophenyl motifs, have been studied for their antituberculosis activity. These studies focus on the structure-activity relationships, revealing that the antituberculosis effectiveness of organotin compounds varies with the nature of the ligand, the organic groups attached to the tin, and the overall structure of the compound. Such research underscores the importance of molecular diversity in developing antituberculosis agents (Iqbal, Ali, & Shahzadi, 2015).

Environmental Impact of 2,4-Dichlorophenyl Compounds

The environmental fate and impact of 2,4-dichlorophenyl-containing compounds, particularly herbicides like 2,4-D, have been extensively reviewed. These compounds are widely used in agriculture and can affect non-target organisms in aquatic and terrestrial environments. Research in this area aims to understand the ecological risks posed by these chemicals and to develop strategies for mitigating their adverse effects on ecosystems (Islam et al., 2017).

Biodegradation and Remediation

Studies on the microbial degradation of 2,4-dichlorophenyl compounds provide insights into the processes that can reduce their environmental persistence. The role of microorganisms in breaking down such chemicals in soil and water highlights the potential for bioremediation strategies to address pollution from herbicides and related compounds (Magnoli et al., 2020).